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Compound of Interest

Compound Name: 3-Chloro-2-methylaniline

Cat. No.: B042847 Get Quote

Welcome to the technical support center for the safe handling of 3-Chloro-2-methylaniline.

This guide is designed to provide researchers, scientists, and drug development professionals

with comprehensive safety information, troubleshooting protocols, and frequently asked

questions to ensure safe laboratory practices when working with this chemical.

Quick Reference: Hazard Identification and Safety
3-Chloro-2-methylaniline is a chemical compound that requires careful handling due to its

potential health hazards. It is harmful if swallowed, toxic in contact with skin, and can cause

severe skin burns and eye damage.[1][2] Furthermore, it may lead to allergic skin reactions and

is suspected of causing cancer.[3]

Signal Word: Danger[2]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 3-Chloro-2-
methylaniline to prevent exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

a face shield (8-inch

minimum).[1][4]

Protects against splashes and

vapors that can cause serious

eye damage.

Skin Protection

Chemical-resistant gloves

(inspect before use) and

impervious clothing.[4][5]

Prevents skin contact which

can be harmful and cause

irritation or allergic reactions.

[6]

Respiratory Protection

Use a full-face respirator with

appropriate cartridges (e.g.,

type ABEK) if ventilation is

inadequate or exposure limits

are exceeded.[1][4]

Protects against inhalation of

toxic vapors.

Physical and Chemical Properties
A summary of key quantitative data for 3-Chloro-2-methylaniline:

Property Value

Molecular Formula C₇H₈ClN[1]

Molecular Weight 141.6 g/mol [1]

Boiling Point 245-249 °C[6]

Melting Point 2 °C / 35.6 °F[7]

Density ~1.185 g/cm³[6]

Flash Point 110 °C / 230 °F[7]

Autoignition Temperature 565 °C / 1049 °F[7]

Experimental Protocol: Standard Weighing and
Solution Preparation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.echemi.com/sds/3-chloro-2-methylaniline-pid_Rock24785.html
https://www.echemi.com/sds/3-chloro-2-methylaniline-pid_Rock24785.html
https://www.oxfordlabfinechem.com/msds/(C-02603)%203-CHLORO%20ANILINE.pdf
https://www.guidechem.com/question/how-to-use-3-chloro-2-methylan-id147174.html
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.echemi.com/sds/3-chloro-2-methylaniline-pid_Rock24785.html
https://www.benchchem.com/product/b042847?utm_src=pdf-body
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.chemicalbook.com/msds/3-chloro-2-methylaniline.pdf
https://www.guidechem.com/question/how-to-use-3-chloro-2-methylan-id147174.html
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/question/how-to-use-3-chloro-2-methylan-id147174.html
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC146491000&productDescription=3-CHLORO-2-METHYLANILINE+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the safe procedure for weighing 3-Chloro-2-methylaniline and preparing

a solution.

Objective: To accurately weigh a specific amount of 3-Chloro-2-methylaniline and dissolve it

in a solvent to create a solution of a desired concentration.

Materials:

3-Chloro-2-methylaniline

Appropriate solvent

Analytical balance

Beaker or flask

Spatula

Magnetic stirrer and stir bar

Fume hood

All required PPE (see table above)

Procedure:

Preparation:

Ensure the fume hood is operational and the work area is clean and free of clutter.

Don all required PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Place all necessary equipment inside the fume hood.

Weighing:

Tare the analytical balance with a clean, dry beaker.
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Carefully use a clean spatula to transfer the desired amount of 3-Chloro-2-methylaniline
into the beaker.

Avoid generating dust or aerosols.

Record the exact weight.

Solution Preparation:

Slowly add the calculated volume of the appropriate solvent to the beaker containing the

3-Chloro-2-methylaniline.

Place a magnetic stir bar into the beaker.

Place the beaker on a magnetic stirrer and begin stirring until the solid is completely

dissolved.

Storage and Waste Disposal:

Transfer the prepared solution to a clearly labeled and sealed container.

Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials.[4]

Dispose of any contaminated materials (e.g., gloves, weighing paper) in a designated

hazardous waste container according to institutional and local regulations.[1]

Decontamination:

Thoroughly clean the spatula, beaker, and any other contaminated surfaces.

Wash hands thoroughly with soap and water after handling is complete.[1]
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Experimental Workflow: Weighing and Solution Preparation

1. Preparation

Don PPE

Setup in Fume Hood

2. Weighing

Transfer Chemical

Record Weight

3. Solution Preparation

Add Solvent

Dissolve with Stirring

4. Storage & Disposal

Store Solution Dispose of Waste 5. Decontamination

Clean Equipment

Wash Hands
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Emergency Troubleshooting Logic

Exposure Event

Skin Contact? Eye Contact? Inhalation? Ingestion?

Remove Contaminated Clothing Rinse Eyes for 15 min

Move to Fresh Air

Rinse Mouth with Water

Wash with Soap & Water

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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